N-((4-(2-Chloro-1,1,2-trifluoroethyl)sulfanyl-2-fluorophenyl)carbamoyl)-2,6-difluorobenzamide

• CAS No.: 100279-32-1
• Molecular Formula: C16H9ClF6N2O2S
• Molecular Weight: 442.8 g/mol
• IUPAC Name: N-[[4-(2-chloro-1,1,2-trifluoroethyl)sulfanyl-2-fluorophenyl]carbamoyl]-2,6-difluorobenzamide
• InChI: InChI=1S/C16H9ClF6N2O2S/c17-14(21)16(22,23)28-7-4-5-11(10(20)6-7)24-15(27)25-13(26)12-8(18)2-1-3-9(12)19/h1-6,14H,(H2,24,25,26,27)
• InChI Key: LHKLJIKWWMEOSC-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)SC(C(F)Cl)(F)F)F)F

Description

N-((4-(2-Chloro-1,1,2-trifluoroethyl)sulfanyl-2-fluorophenyl)carbamoyl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C16H9ClF6N2O2S and its molecular weight is 442.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 15 ml of toluene was dissolved 2.6 g of 2-fluoro-4-(1,1,2-trifluoro-2-chloroethylthio)aniline, and 1.8 g of 2,6-difluorobenzoylisocyanate was added dropwise to the solution at room temperature (20° to 25° C.). After the reaction was allowed to proceed at the same temperature for 1 hour, the crystals, which separated out, were recovered by filtration and washed wiht toluene to give 3.6 g of N-(2,6-difluorobenzoyl)-N'-[2-fluoro-4-(1,1,2-trifluoro-2-chloroethylthio)phenyl]urea (Compound No. 39), m.p. of 172°-173° C.

Synthesis routes and methods II

Procedure details

A 1.8 g quantity of 2,6-difluorobenzoyl isocyanate was added dropwise to a solution of 2.6 g of 2-fluoro-4-(1,1,2-trifluoro-2-chloroethylthio)aniline in 15 ml of toluene at room temperature (20°to 25° C.). After the reaction was allowed to proceed at the same temperature for 1 hour, the crystals which separated out were recovered by filtration and washed with toluene to give 3.6 g of N-(2,6-difluorobenzoyl)-N'-[2-fluoro-4-(1,1,2-trifluoro-2-chloroethylthio)phenyl]urea, m.p. of 172°-173° C.